Cas no 1419518-02-7 (1-(5-Bromo-1-methyl-1h-indol-3-yl)-2,2,2-trifluoroethanone)

• Product Name: 1-(5-Bromo-1-methyl-1h-indol-3-yl)-2,2,2-trifluoroethanone
• CAS No: 1419518-02-7
• MF: C₁₁H₇BrF₃NO
• MW: 306.078592538834
• CID: 5527427
• Update Time: 2025-10-29

1-(5-Bromo-1-methyl-1h-indol-3-yl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMO-1-METHYL-1H-INDOL-3-YL)-2,2,2-TRIFLUOROETHANONE
• 1-(5-Bromo-1-methyl-1h-indol-3-yl)-2,2,2-trifluoroethanone

• Inchi： 1S/C11H7BrF3NO/c1-16-5-8(10(17)11(13,14)15)7-4-6(12)2-3-9(7)16/h2-5H,1H3
• InChI Key： GVTWZSZUQHZRHG-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=C(N(C)C=1)C=CC(Br)=C2)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(5-Bromo-1-methyl-1h-indol-3-yl)-2,2,2-trifluoroethanone

Introduction to 1-(5-Bromo-1-methyl-1H-indol-3-yl)-2,2,2-trifluoroethanone (CAS No. 1419518-02-7)

1-(5-Bromo-1-methyl-1H-indol-3-yl)-2,2,2-trifluoroethanone is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 1419518-02-7, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a 5-bromo substituent on the 1-methyl-1H-indol core and the incorporation of a 2,2,2-trifluoroethanone moiety contribute to its distinct chemical properties, making it a valuable scaffold for synthetic exploration.

The indole derivative itself is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes. The bromine atom at the 5-position enhances electrophilicity, facilitating further functionalization and allowing for diverse chemical transformations. This feature is particularly advantageous in designing molecules with targeted biological activity. Additionally, the trifluoromethyl group on the ketone moiety imparts lipophilicity and metabolic stability, which are critical factors in drug design.

Recent advancements in the field of indole-based compounds have highlighted their role in modulating various biological pathways. Studies have demonstrated that derivatives of 5-bromoindole exhibit potent activities as kinase inhibitors and modulators of transcription factors. The structural motif of 1-(5-Bromo-1-methyl-1H-indol-3-yl)-2,2,2-trifluoroethanone aligns well with these findings, suggesting its potential as a lead compound for therapeutic intervention.

The synthetic accessibility of this compound is another noteworthy aspect. The combination of commercially available starting materials and established synthetic protocols allows for efficient preparation of this molecule. This accessibility is crucial for both academic research and industrial applications, enabling rapid screening and optimization of analogs with improved pharmacological profiles.

In the context of drug discovery, the trifluoroethanone group serves as a versatile handle for further derivatization. Functional groups such as amides, esters, and alcohols can be introduced at the ketone position to modify solubility, bioavailability, and target specificity. This flexibility underscores the compound's utility as a building block in medicinal chemistry.

Emerging research indicates that indole derivatives are increasingly being explored for their anti-cancer properties. The 5-bromo substituent, in particular, has been shown to enhance binding affinity to biological targets by increasing electrophilicity and allowing for covalent interactions. These interactions are often pivotal in achieving high efficacy with minimal off-target effects.

The incorporation of a trifluoromethyl group is another strategic decision that enhances the pharmacokinetic properties of small molecules. This group improves metabolic stability by resisting oxidative degradation and increases lipophilicity, facilitating membrane penetration. Such attributes are highly desirable in developing drugs that require oral administration or systemic delivery.

Furthermore, computational studies have been instrumental in understanding the binding modes of this compound to biological targets. Molecular docking simulations have revealed that the brominated indole core interacts favorably with pockets on kinases and other enzymes involved in cancer pathways. The trifluoroethanone moiety, on the other hand, provides additional hydrogen bonding opportunities with polar residues in the active site.

Preclinical studies have begun to explore the therapeutic potential of this compound in various disease models. Initial findings suggest that it exhibits inhibitory activity against certain cancer cell lines by disrupting key signaling cascades. These results are promising but require further validation through rigorous testing protocols.

The versatility of 1-(5-Bromo-1-methyl-1H-indol-3-yl)-2,2,2-trifluoroethanone extends beyond oncology applications. Its structural framework suggests potential utility in addressing inflammatory disorders and neurological conditions where indole derivatives have shown efficacy. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for therapeutic intervention.

The synthesis of this compound can be optimized for scalability and cost-effectiveness, making it suitable for large-scale production if commercialized. Advances in flow chemistry and continuous manufacturing techniques could further enhance production efficiency while maintaining high purity standards.

In conclusion,1-(5-Bromo-1-methyl-1H-indol-3-yl)-2,2,2-trifluoroethanone (CAS No. 1419518-02-7) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activities. Its synthetic accessibility and modularity make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics targeting various diseases.